Cas no 1243398-92-6 (3-Bromo-2-cyclopropoxyaniline)

• Product Name: 3-Bromo-2-cyclopropoxyaniline
• CAS No: 1243398-92-6
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 5710993
• PubChem ID: 72232023
• Update Time: 2025-05-20

3-Bromo-2-cyclopropoxyaniline Chemical and Physical Properties

Names and Identifiers

• 1243398-92-6
• 3-BROMO-2-CYCLOPROPOXYANILINE
• MB66073
• EN300-1296098
• 3-Bromo-2-cyclopropoxyaniline

• Inchi： 1S/C9H10BrNO/c10-7-2-1-3-8(11)9(7)12-6-4-5-6/h1-3,6H,4-5,11H2
• InChI Key： WFEDOJLJZCPCPV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC1CC1)N

Computed Properties

• Exact Mass: 226.99458g/mol
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-Bromo-2-cyclopropoxyaniline

3-Bromo-2-cyclopropoxyaniline (CAS No. 1243398-92-6): A Comprehensive Overview

3-Bromo-2-cyclopropoxyaniline is a versatile organic compound with the CAS registry number 1243398-92-6. This compound belongs to the class of aromatic amines, specifically substituted anilines, and is widely recognized for its unique chemical properties and applications in various fields. The molecule consists of a benzene ring substituted with a bromine atom at the 3-position and a cyclopropoxy group at the 2-position, making it a valuable intermediate in organic synthesis.

The synthesis of 3-Bromo-2-cyclopropoxyaniline involves several steps, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. The use of transition metal catalysts, such as palladium complexes, has been particularly promising in facilitating these reactions under mild conditions.

One of the most significant applications of 3-Bromo-2-cyclopropoxyaniline is in the pharmaceutical industry. It serves as an intermediate in the synthesis of various bioactive compounds, including anti-inflammatory agents and anticancer drugs. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzymes involved in cancer progression. The cyclopropoxy group plays a crucial role in enhancing the bioavailability and stability of these compounds, making them more effective in therapeutic applications.

In addition to its pharmaceutical uses, 3-Bromo-2-cyclopropoxyaniline has found applications in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent studies have demonstrated that incorporating this compound into polymer blends can significantly improve their electrical conductivity without compromising mechanical properties.

The chemical stability of 3-Bromo-2-cyclopropoxyaniline is another factor that contributes to its widespread use. Unlike some other substituted anilines, this compound exhibits excellent resistance to oxidation and hydrolysis under normal storage conditions. This stability makes it suitable for long-term storage and transportation, reducing logistical challenges in industrial settings.

From an environmental perspective, the production and handling of 3-Bromo-2-cyclopropoxyaniline have been optimized to minimize ecological impact. Modern manufacturing processes incorporate green chemistry principles, such as solvent-free reactions and recycling of byproducts. These practices not only reduce waste but also align with global sustainability goals.

Looking ahead, ongoing research continues to uncover new potential applications for 3-Bromo-2-cyclopropoxyaniline. For example, scientists are exploring its role in developing advanced materials for energy storage systems, such as lithium-ion batteries. The compound's ability to form stable interfaces with electrode materials could enhance battery performance and longevity.

In conclusion, 3-Bromo-2-cyclopropoxyaniline (CAS No. 1243398-92-6) is a multifaceted compound with significant contributions across various industries. Its unique chemical structure, coupled with advancements in synthetic methods and application development, ensures its continued relevance in both academic research and industrial production.